Cas no 23199-21-5 (6H-Purin-6-one-8-t,2-amino-1,7-dihydro- (9CI))

• Product Name: 6H-Purin-6-one-8-t,2-amino-1,7-dihydro- (9CI)
• CAS No: 23199-21-5
• MF: C₅H₅N₅O
• MW: 151.126099348068
• CID: 251833
• PubChem ID: 135818268
• Update Time: 2024-02-28

6H-Purin-6-one-8-t,2-amino-1,7-dihydro- (9CI) Chemical and Physical Properties

Names and Identifiers

• 6H-Purin-6-one-8-t,2-amino-1,7-dihydro- (9CI)
• GUANINE-8-3H HYDROCHLORIDE

• Inchi： 1S/C5H5N5O/c6-5-9-3-2(4(11)10-5)7-1-8-3/h1H,(H4,6,7,8,9,10,11)
• InChI Key： UYTPUPDQBNUYGX-UHFFFAOYSA-N
• SMILES： O=C1NC(N)=NC2NC([H])=NC1=2

Computed Properties

• Exact Mass: 189.034
• Monoisotopic Mass: 189.034
• Isotope Atom Count: 1
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 225
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 96.2A^2
• XLogP3: -1.1

6H-Purin-6-one-8-t,2-amino-1,7-dihydro- (9CI) Security Information

• Hazardous Material transportation number：UN 2910 7
• WGK Germany：-
• Hazard Category Code： 36/37/38
• Safety Instruction： 26-36
• Hazardous Material Identification：
• Storage Condition：2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines Purines and purine derivatives